Cas no 1517937-16-4 (3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol)

• Product Name: 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol
• CAS No: 1517937-16-4
• MF: C₁₀H₁₄FNO
• MW: 183.22266626358
• MDL: MFCD24115633
• CID: 5274333
• PubChem ID: 81478601
• Update Time: 2025-05-22

3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, α-(2-aminoethyl)-2-fluoro-3-methyl-
• 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol

• MDL： MFCD24115633
• Inchi： 1S/C10H14FNO/c1-7-3-2-4-8(10(7)11)9(13)5-6-12/h2-4,9,13H,5-6,12H2,1H3
• InChI Key： KKJAAXBDJLYDHP-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(C)C=1F)(O)CCN

Additional information on 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol

3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol (CAS No. 1517937-16-4): A Comprehensive Overview

3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol (CAS No. 1517937-16-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, featuring both amino and hydroxyl functional groups, exhibits unique properties that make it valuable for various applications, particularly in drug discovery and material science. Its molecular structure, which includes a fluoro and methyl substituted phenyl ring, contributes to its distinct reactivity and potential as a building block in synthetic chemistry.

The growing interest in 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol is partly driven by its relevance in the development of novel pharmaceutical intermediates. Researchers are exploring its utility in creating compounds with potential therapeutic effects, particularly in neurological and metabolic disorders. The presence of the fluoro group enhances the compound's bioavailability and metabolic stability, making it a promising candidate for further study. Additionally, its amino alcohol moiety is a common feature in many bioactive molecules, further increasing its appeal to medicinal chemists.

From a chemical perspective, 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol demonstrates interesting solubility and stability characteristics. It is typically soluble in polar organic solvents such as methanol and ethanol, which facilitates its use in various synthetic protocols. The compound's stereochemistry is another area of interest, as the configuration of the hydroxyl and amino groups can significantly influence its biological activity. This aspect is particularly relevant in the context of chiral synthesis, where enantiomerically pure forms of the compound may be required for specific applications.

The synthesis of 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol typically involves multi-step organic reactions, starting from readily available precursors. Common approaches include the reduction of corresponding ketones or nitriles, followed by functional group transformations to introduce the amino and hydroxyl moieties. Recent advancements in green chemistry have led to the development of more sustainable synthetic routes for this compound, aligning with the growing demand for environmentally friendly chemical processes.

In the pharmaceutical industry, 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol serves as a key intermediate in the synthesis of various drug candidates. Its structural features make it particularly suitable for creating compounds that target G-protein coupled receptors (GPCRs), which are important drug targets for numerous diseases. The compound's potential applications extend to the development of central nervous system (CNS) drugs, where its ability to cross the blood-brain barrier is of particular interest.

The market for 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol has seen steady growth in recent years, driven by increasing research activities in pharmaceutical and biotechnology sectors. Manufacturers are focusing on improving production efficiency and purity levels to meet the stringent requirements of drug development processes. Quality control measures for this compound typically include advanced analytical techniques such as HPLC and NMR spectroscopy to ensure consistency and purity.

From a regulatory standpoint, 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol is generally considered safe for research purposes when handled according to standard laboratory safety protocols. However, as with any chemical substance, proper personal protective equipment (PPE) should be used during handling. The compound's safety data sheet (SDS) provides detailed information about its handling, storage, and disposal requirements.

Recent scientific literature has highlighted several innovative applications of 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol in materials science. Its incorporation into polymer matrices has shown promise in creating advanced materials with specific optical or electronic properties. The compound's ability to form hydrogen bonds makes it particularly useful in designing supramolecular architectures with tailored functionalities.

Looking ahead, the future of 3-amino-1-(2-fluoro-3-methylphenyl)propan-1-ol research appears promising, with ongoing investigations into its potential applications in various fields. The compound's versatility and unique structural features continue to make it a valuable tool for chemists and researchers working at the intersection of organic synthesis and applied sciences.